molecular formula C14H20O2 B1610049 1-(2-Hydroxy-3,5-diisopropylphenyl)ethanone CAS No. 35158-23-7

1-(2-Hydroxy-3,5-diisopropylphenyl)ethanone

Cat. No. B1610049
CAS RN: 35158-23-7
M. Wt: 220.31 g/mol
InChI Key: RAIFCCIFNCQZFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Hydroxy-3,5-diisopropylphenyl)ethanone is a useful research compound. Its molecular formula is C14H20O2 and its molecular weight is 220.31 g/mol. The purity is usually 95%.
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properties

CAS RN

35158-23-7

Product Name

1-(2-Hydroxy-3,5-diisopropylphenyl)ethanone

Molecular Formula

C14H20O2

Molecular Weight

220.31 g/mol

IUPAC Name

1-[2-hydroxy-3,5-di(propan-2-yl)phenyl]ethanone

InChI

InChI=1S/C14H20O2/c1-8(2)11-6-12(9(3)4)14(16)13(7-11)10(5)15/h6-9,16H,1-5H3

InChI Key

RAIFCCIFNCQZFP-UHFFFAOYSA-N

SMILES

CC(C)C1=CC(=C(C(=C1)C(=O)C)O)C(C)C

Canonical SMILES

CC(C)C1=CC(=C(C(=C1)C(=O)C)O)C(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To dry THF (10 mL) there was added 3.0 M solution of methylmagnesium bromide in diethylether (Aldrich) (10.9 mL; 32.8 mmole) and then a previously prepared solution of 2-hydroxy-3,5-diisopropyl benzonitrile (2.78 g, 13.7 mmole) and dry THF (70 mL) was added. After 7 hours under the reflux the reaction mixture was mixed with water (100 mL), acidified with concentrated hydrochloric acid (50 mL) and refluxed for one more hour. After cooling and extraction with ethyl acetate an oily product was obtained, which was purified on a silica gel column, whereat there were obtained 380 mg (12.5%) of 2′-hydroxy-3′5′-diisopropylacetophenone:
Name
2-hydroxy-3,5-diisopropyl benzonitrile
Quantity
2.78 g
Type
reactant
Reaction Step One
Name
Quantity
70 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Three
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
10.9 mL
Type
reactant
Reaction Step Four
Name
Quantity
10 mL
Type
solvent
Reaction Step Four

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